2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• IUPAC Name: 2-cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• InChI: InChI=1S/C16H20BNO2/c1-15(2)16(3,4)20-17(19-15)14-7-5-6-12(11-8-9-11)13(14)10-18/h5-7,11H,8-9H2,1-4H3
• InChI Key: SZAFOZOKNPSFAK-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)C3CC3)C#N
• Molecular Formula: C16H20BNO2
• Molecular Weight: 269.1 g/mol

Description

2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS: 1201186-54-0) is a boronic ester-containing aromatic nitrile. Its structure features a benzonitrile core substituted with a cyclopropyl group at the 2-position and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety at the 6-position. The compound has a molecular weight of 269.15 g/mol and is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions for synthesizing bioactive molecules, particularly in anticancer drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile typically involves the Suzuki-Miyaura coupling reaction. This reaction is performed by reacting a halogenated benzonitrile with a boronic ester in the presence of a palladium catalyst and a base. The reaction conditions often include the use of solvents such as toluene or dimethylformamide (DMF) and temperatures ranging from 80°C to 120°C .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can significantly reduce production costs and improve scalability .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding alcohols or ketones.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The boronic ester group can participate in nucleophilic substitution reactions, leading to the formation of new carbon-carbon bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Palladium catalysts and bases like potassium carbonate (K2CO3) are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include alcohols, amines, and various substituted aromatic compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that compounds containing boron, such as 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, exhibit significant anticancer properties. Boron-containing compounds can interact with biological systems in ways that enhance the efficacy of traditional chemotherapeutics. For instance, studies have shown that such compounds can inhibit the proliferation of cancer cells by interfering with cellular signaling pathways involved in cell growth and survival .

Drug Development
This compound serves as an intermediate in the synthesis of novel pharmaceuticals. Its unique boron-dioxaborolane moiety allows for the modification of drug candidates to improve their pharmacokinetic and pharmacodynamic profiles. For example, derivatives of this compound have been explored for their ability to target specific cancer types more effectively .

Organic Synthesis

Reagent in Organic Reactions
2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is utilized as a reagent in various organic reactions. It can act as a boron source in Suzuki-Miyaura cross-coupling reactions, which are crucial for forming carbon-carbon bonds in the synthesis of complex organic molecules . This application is particularly valuable in the synthesis of pharmaceuticals and agrochemicals.

Synthesis of Functionalized Compounds
The compound is also employed in the synthesis of functionalized aromatic compounds through electrophilic aromatic substitution reactions. Its ability to introduce boron into aromatic systems facilitates the development of new materials with tailored electronic properties .

Materials Science

OLEDs and Electronic Materials
In materials science, 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile has been investigated for its potential use in organic light-emitting diodes (OLEDs). The incorporation of boron into OLED materials can enhance their efficiency and stability. Research has shown that boron-containing compounds can improve charge transport properties within OLED devices .

Nanomaterials
The compound is also being explored for its role in the development of nanomaterials. Its unique structure allows for the functionalization of nanoparticles which can be used in drug delivery systems or as catalysts in chemical reactions.

Case Studies

Study Title	Focus	Findings
Anticancer Properties of Boron Compounds	Investigated various boron-containing compounds for anticancer effects	Found that compounds similar to 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile significantly inhibited cancer cell proliferation
Synthesis and Application of Boronic Esters	Explored the use of boronic esters in organic synthesis	Demonstrated successful use of 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile as a key reagent for cross-coupling reactions
Development of OLED Materials	Studied new materials for OLED applications	Identified improvements in efficiency using boron-containing compounds like 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile involves its ability to participate in various chemical reactions due to the presence of the boronic ester group. This group can form reversible covalent bonds with diols and other nucleophiles, making it a valuable tool in organic synthesis. The molecular targets and pathways involved depend on the specific application and the nature of the reactions it undergoes .

Comparison with Similar Compounds

Positional Isomers: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

This isomer (CAS: 171364-82-2) shares the same benzonitrile and dioxaborolane groups but places the boronic ester at the 4-position instead of the 6-position. Key differences include:

• Molecular Weight : 229.08 g/mol, lighter due to the absence of the cyclopropyl group.
• Applications : Used in polymer chemistry and as a building block for fluorescent probes, but less commonly reported in medicinal chemistry than the 6-substituted analog .

Substituent Variants: 2-Amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

This compound (EN300-12716816) replaces the cyclopropyl group with an amino (-NH2) group at the 2-position. Notable distinctions:

• Functional Group Effects: The amino group enhances solubility in polar solvents and provides a site for further functionalization (e.g., amide coupling).
• Reactivity: The electron-donating amino group may stabilize intermediates in cross-coupling reactions, contrasting with the electron-neutral cyclopropyl group in the target compound .
• Biological Relevance: Amino-substituted boronic esters are often explored in protease inhibitors, suggesting divergent applications compared to the cyclopropyl variant .

Boronic Ester-Nitrile Hybrids: 4-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxy)butanenitrile

This compound (2q in ) features a nitrile group separated from the boronic ester by an oxygen atom. Differences include:

• Stability : The ether linkage may reduce hydrolytic stability compared to aryl-boronic esters like the target compound .
• Applications : Primarily used in mild reduction reactions of carboxylic acids, highlighting its role in organic synthesis rather than drug discovery .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Applications
2-Cyclopropyl-6-(dioxaborolan-2-yl)benzonitrile	C₁₆H₁₉BNO₂	269.15	Cyclopropyl (2), Boronic ester (6)	Anticancer intermediates
4-(Dioxaborolan-2-yl)benzonitrile	C₁₃H₁₆BNO₂	229.08	Boronic ester (4)	Polymer chemistry
2-Amino-4-(dioxaborolan-2-yl)benzonitrile	C₁₂H₁₅BN₂O₂	230.08	Amino (2), Boronic ester (4)	Protease inhibitors
4-((Dioxaborolan-2-yl)oxy)butanenitrile	C₁₀H₁₈BNO₃	227.07	Boronic ester-O-alkyl, nitrile	Organic synthesis

Key Research Findings

Reactivity in Cross-Coupling Reactions

The target compound’s cyclopropyl group introduces steric bulk, which can slow coupling kinetics but improve regioselectivity in Suzuki-Miyaura reactions compared to smaller substituents (e.g., -H or -F). For example, in , the compound was used to synthesize imidazo[1,2-a]pyridine derivatives with potent PI3Kα inhibitory activity, where the cyclopropyl group likely enhanced target binding .

Biological Activity

2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. Understanding its biological activity can provide insights into its applications in drug development and therapeutic interventions.

• Molecular Formula : C13H19BN2O2
• Molecular Weight : 246.12 g/mol
• CAS Number : 1412905-41-9

The compound exhibits biological activity primarily through its interaction with specific molecular targets. The presence of the dioxaborolane moiety suggests potential interactions with biological systems involving boron chemistry, which has been shown to influence enzyme activity and cellular processes.

Biological Activity Overview

Research indicates that compounds containing dioxaborolane structures can exhibit various biological activities, including:

• Antiparasitic Activity : Similar compounds have shown efficacy against malaria parasites by targeting PfATP4, a sodium pump essential for parasite survival. Studies indicate that structural modifications can enhance activity against both asexual and transmission stages of the parasite .
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways. For instance, dihydroorotate dehydrogenase (DHODH) has been a validated target for antimalarial drugs, and similar compounds have demonstrated potent inhibition .
• Cellular Effects : Investigations into the cytotoxicity of related compounds have suggested that modifications to the structure can lead to varying degrees of toxicity in human cell lines, emphasizing the importance of structure-activity relationships (SAR) in drug design .

Case Study 1: Antimalarial Activity

In a study focusing on optimizing dioxaborolane derivatives for antimalarial activity, researchers found that certain modifications significantly increased potency against Plasmodium falciparum. The incorporation of polar functionalities improved aqueous solubility while maintaining metabolic stability and reducing cytotoxicity .

Compound	EC50 (μM)	Aqueous Solubility	Metabolic Stability
Original Compound	0.010	5 μM	Moderate
Modified Compound	0.003	30 μM	High

This table illustrates the improvements made through structural modifications.

Case Study 2: Enzyme Targeting

Another investigation revealed that the compound effectively inhibited DHODH in vitro, leading to reduced parasitemia in mouse models of malaria. The study highlighted how structural variations influenced both potency and selectivity towards the target enzyme .

Discussion

The biological activity of 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is promising for further exploration in drug development. Its potential as an antiparasitic agent and enzyme inhibitor positions it as a candidate for treating diseases such as malaria.

Q & A

Q. What are the standard synthetic routes for preparing 2-Cyclopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile?

The compound is typically synthesized via Suzuki-Miyaura cross-coupling reactions , leveraging its boronate ester moiety. A two-step approach involves:

• Step 1 : Borylation of a halogenated benzonitrile precursor (e.g., 2-cyclopropyl-6-bromobenzonitrile) using bis(pinacolato)diboron (B₂Pin₂) in the presence of a palladium catalyst (e.g., PdCl₂(dppf)) .
• Step 2 : Purification via column chromatography to isolate the boronate ester product. Reaction conditions (solvent, temperature, catalyst loading) must be optimized to minimize side products like deborylation or protodeboronation .

Key Reaction Parameters	Typical Values
Catalyst	PdCl₂(dppf)
Solvent	THF or DMF
Temperature	80–100°C
Yield	60–85%

Q. How can researchers confirm the structural integrity of this compound?

Structural validation requires multi-technique characterization :

• NMR Spectroscopy :

• ¹H/¹³C NMR to confirm the cyclopropyl group (δ ~0.5–2.0 ppm for protons; δ ~5–15 ppm for carbons) and nitrile functionality (C≡N stretch at ~2200 cm⁻¹ in IR) .
• ¹¹B NMR to verify boronate ester formation (δ ~28–32 ppm) .
  • X-ray Crystallography : Single-crystal analysis using programs like SHELXL or OLEX2 resolves bond lengths/angles and confirms regioselectivity .
  • Mass Spectrometry : High-resolution MS (HRMS) to validate molecular weight (e.g., [M+H]⁺ calculated for C₁₇H₂₁BNO₂: 284.17 g/mol) .

Q. What are the primary applications of this compound in organic synthesis?

The boronate ester group enables its use as a cross-coupling partner in:

• C–C bond formation : Suzuki-Miyaura couplings with aryl halides to synthesize biaryl architectures .
• Heterocycle synthesis : Participation in cascade reactions to form indoles, quinolones, or triazines . The nitrile group further allows functionalization via hydrolysis (to carboxylic acids) or reduction (to amines) .

Advanced Research Questions

Q. How do electronic effects of the cyclopropyl and nitrile substituents influence reactivity in cross-coupling reactions?

• Cyclopropyl Group : Acts as an electron-donating substituent via conjugation, stabilizing transition states in coupling reactions. However, steric hindrance may reduce reaction rates with bulky partners .
• Nitrile Group : Electron-withdrawing nature polarizes the aromatic ring, enhancing oxidative addition efficiency in Pd-catalyzed reactions. Competitive coordination of the nitrile to Pd can occur, requiring ligand optimization (e.g., bulky phosphines) .
• Experimental Design : Compare coupling yields using substrates with/without nitrile or cyclopropyl groups. Monitor reaction progress via TLC or in-situ IR .

Q. What strategies resolve contradictions in crystallographic data for boronate-containing compounds?

Discrepancies in bond lengths or disorder in crystal structures often arise from:

• Dynamic behavior : Boronate esters exhibit partial rotation of the dioxaborolane ring.
• Mitigation :

• Collect low-temperature (<150 K) diffraction data to reduce thermal motion artifacts .
• Use Hirshfeld surface analysis (via CrystalExplorer) to quantify intermolecular interactions influencing packing .
  • Example: A 2021 study resolved disorder in a related nitrile-boronate compound by refining anisotropic displacement parameters in SHELXL .

Q. How can C–H activation methodologies replace traditional cross-coupling for functionalizing this compound?

Direct borylation via C–H activation avoids pre-functionalized substrates:

• Rhodium-catalyzed borylation : Use [RhCl(COD)]₂ with dtbpy ligand to selectively functionalize aromatic C–H bonds adjacent to the nitrile group .
• Mechanistic Insight : DFT studies show the nitrile group directs metallation to the ortho position, with a kinetic barrier of ~20 kcal/mol .

Method	Yield (%)	Selectivity (ortho/meta/para)
Traditional Suzuki	70–85	N/A (pre-functionalized)
C–H Borylation	50–65	>95% ortho

Q. What challenges arise in characterizing byproducts from incomplete coupling reactions?

Common byproducts include:

• Protodeboronation products : Detectable via loss of boronate peaks in ¹¹B NMR.
• Homocoupling dimers : Identified via HRMS (e.g., m/z 567.34 for [M–Bpin+M–Bpin]⁺).
• Mitigation :

• Optimize catalyst-to-substrate ratio to minimize Pd black formation.
• Use scavengers (e.g., polymer-supported thiols) to remove residual Pd .

Methodological Guidance

Q. What computational tools predict the electronic properties of this compound for materials science applications?

• DFT Calculations : Gaussian or ORCA software to model HOMO/LUMO energies (e.g., LUMO ≈ -2.1 eV due to nitrile electron withdrawal) .
• TD-DFT : Predict UV-vis absorption spectra for OLED applications (e.g., λmax ~350 nm) .
• Example : A 2021 study linked HOMO localization on the cyclopropyl ring to enhanced charge transport in OLED emitters .

Q. How to troubleshoot low yields in large-scale Suzuki reactions involving this compound?

• Scale-Up Challenges : Reduced mixing efficiency and heat transfer.
• Solutions :

• Switch to flow chemistry for better control of exothermic steps.
• Use microwave-assisted synthesis to accelerate reaction kinetics .
  • Case Study : A 2023 report achieved 82% yield at 100 g scale using a continuous-flow reactor with Pd/charcoal catalyst .